trans-1-Ethoxy-4-(2-(4-(4-propylcyclohexyl)phenyl)ethynyl)benzene
Description
“trans-1-Ethoxy-4-(2-(4-(4-propylcyclohexyl)phenyl)ethynyl)benzene” is a chemical compound with the molecular formula C26H32O . It has a molecular weight of 360.5 g/mol . The IUPAC name for this compound is 1-propoxy-4-[2-[4-(4-propylcyclohexyl)phenyl]ethynyl]benzene .
Molecular Structure Analysis
The InChI representation of this compound is InChI=1S/C26H32O/c1-3-5-21-8-14-24(15-9-21)25-16-10-22(11-17-25)6-7-23-12-18-26(19-13-23)27-20-4-2/h10-13,16-19,21,24H,3-5,8-9,14-15,20H2,1-2H3 . The canonical SMILES representation is CCCC1CCC(CC1)C2=CC=C(C=C2)C#CC3=CC=C(C=C3)OCCC .Physical And Chemical Properties Analysis
This compound has a molecular weight of 360.5 g/mol . It has an XLogP3-AA value of 8.7, indicating its lipophilicity . It has 0 hydrogen bond donors and 1 hydrogen bond acceptor . The compound has 8 rotatable bonds .Scientific Research Applications
Biomarkers in Cancer Research
Measurement of human urinary carcinogen metabolites, including compounds related to benzene, provides significant insights into the relationship between tobacco use and cancer. These biomarkers are essential for delineating exposed versus non-exposed individuals and understanding carcinogen metabolism in humans, highlighting the potential of certain chemical compounds in epidemiological studies (Hecht, 2002).
Amyloid Imaging in Alzheimer's Disease
The development of amyloid imaging ligands, including specific radioligands, demonstrates the utility of complex organic molecules in diagnosing and understanding the progression of Alzheimer's disease. These imaging techniques enable early detection and evaluation of new therapies, underlining the importance of chemical compounds in medical diagnostics (Nordberg, 2007).
Heterocyclic Compounds in Medicinal Chemistry
Triazines, derived by replacing certain hydrogen units in benzene with nitrogen atoms, exhibit a wide spectrum of biological activities. Their applications in antibacterial, anticancer, antiviral, and other domains illustrate the significance of structural manipulation in developing future drugs (Verma, Sinha, & Bansal, 2019).
Environmental Remediation
The degradation of benzene, toluene, ethylbenzene, and xylene (BTEX) in groundwater through anaerobic processes sheds light on the ecology of microbes involved in the bioremediation of contaminated aquifers. This research underscores the potential of biological and chemical methods in addressing environmental pollution (Lueders, 2016).
properties
IUPAC Name |
1-ethoxy-4-[2-[4-(4-propylcyclohexyl)phenyl]ethynyl]benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30O/c1-3-5-20-8-14-23(15-9-20)24-16-10-21(11-17-24)6-7-22-12-18-25(19-13-22)26-4-2/h10-13,16-20,23H,3-5,8-9,14-15H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ADQFOQFNQXFZLH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1CCC(CC1)C2=CC=C(C=C2)C#CC3=CC=C(C=C3)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50564127 |
Source
|
| Record name | 1-Ethoxy-4-{[4-(trans-4-propylcyclohexyl)phenyl]ethynyl}benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50564127 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
346.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethoxy-4-[2-[4-(4-propylcyclohexyl)phenyl]ethynyl]benzene | |
CAS RN |
116903-48-1 |
Source
|
| Record name | 1-Ethoxy-4-{[4-(trans-4-propylcyclohexyl)phenyl]ethynyl}benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50564127 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(4-ethoxyphenylethynyl)-trans-4-(4-propylcyclohexyl)benzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.103.684 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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